Cas no 921531-82-0 (methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate)

methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate structure
921531-82-0 structure
Product name:methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
CAS No:921531-82-0
MF:C17H15NO5S
MW:345.369703531265
CID:6388011
PubChem ID:40888888

methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
    • AKOS024633691
    • methyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]thiophene-3-carboxylate
    • F2265-0531
    • 921531-82-0
    • methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate
    • 3-Thiophenecarboxylic acid, 2-[[(7-ethoxy-2-benzofuranyl)carbonyl]amino]-, methyl ester
    • Inchi: 1S/C17H15NO5S/c1-3-22-12-6-4-5-10-9-13(23-14(10)12)15(19)18-16-11(7-8-24-16)17(20)21-2/h4-9H,3H2,1-2H3,(H,18,19)
    • InChI Key: HGCQDPWPNFPHLA-UHFFFAOYSA-N
    • SMILES: C1(NC(C2=CC3=CC=CC(OCC)=C3O2)=O)SC=CC=1C(OC)=O

Computed Properties

  • Exact Mass: 345.06709375g/mol
  • Monoisotopic Mass: 345.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.364±0.06 g/cm3(Predicted)
  • Boiling Point: 431.0±45.0 °C(Predicted)
  • pka: 11.74±0.70(Predicted)

methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2265-0531-4mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2265-0531-10mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2265-0531-5mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2265-0531-10μmol
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2265-0531-30mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2265-0531-50mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2265-0531-100mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2265-0531-2mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2265-0531-40mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2265-0531-75mg
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
921531-82-0 90%+
75mg
$208.0 2023-05-16

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